Cas no 72018-05-4 ((2S)-2-amino-4-[3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxy-phenyl)propanoyl]phenoxy]butanoic acid hydrochloride)

• Product name: (2S)-2-amino-4-[3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxy-phenyl)propanoyl]phenoxy]butanoic acid hydrochloride
• CAS No: 72018-05-4
• MF: C₂₀H₂₄ClNO₈
• MW: 441.85946559906
• CID: 1752186
• PubChem ID: 44144977

(2S)-2-amino-4-[3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxy-phenyl)propanoyl]phenoxy]butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-[3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxy-phenyl)propanoyl]phenoxy]butanoic acid hydrochloride
• L-homoser<wbr>
• O-{3,5-Di<wbr>
• LogP
• (2S)-2-amino-4-[3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxyphenyl)propanoyl]phenoxy]butanoic acid,hydrochloride
• L-Homoserine, O-(3,5-dihydroxy-4-(3-(3-hydroxy-4-methoxyphenyl)-1-oxopropyl)phenyl)-, hydrochloride
• MNAVMFHKINVTMZ-ZOWNYOTGSA-N
• DTXCID3047182
• L-Homoserine, O-[3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxyphenyl)-1-oxopropyl]phenyl]-, hydrochloride (1:1)
• 72018-05-4
• L-Homoserine, O-(3,5-dihydroxy-4-(3-(3-hydroxy-4-methoxyphenyl)-1-oxopropyl)phenyl)-, hydrochloride (1:1)
• DTXSID7072466
• L-Homoserine, O-[3,5-dihydroxy-4-[3-(3-hydroxy-4-methoxyphenyl)-1-oxopropyl]phenyl]-, hydrochloride

• Inchi： InChI=1S/C20H23NO8.ClH/c1-28-18-5-3-11(8-15(18)23)2-4-14(22)19-16(24)9-12(10-17(19)25)29-7-6-13(21)20(26)27;/h3,5,8-10,13,23-25H,2,4,6-7,21H2,1H3,(H,26,27);1H/t13-;/m0./s1
• InChI Key： MNAVMFHKINVTMZ-ZOWNYOTGSA-N
• SMILES： COC1=C(C=C(C=C1)CCC(=O)C2=C(C=C(C=C2O)OCCC(C(=O)O)N)O)O.Cl

Computed Properties

• Exact Mass: 441.11912
• Monoisotopic Mass: 441.1190444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 533
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 159.54